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Compound of Interest

Compound Name: Bcr-abl-IN-8

Cat. No.: B10861638 Get Quote

Bcr-abl-IN-8 Technical Support Center
Welcome to the technical support resource for Bcr-abl-IN-8. This guide provides detailed

information on the stability, storage, and handling of Bcr-abl-IN-8, along with troubleshooting

advice to ensure the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended way to store Bcr-abl-IN-8 upon arrival? A: Upon receipt, Bcr-
abl-IN-8 in its solid (powder) form should be stored at -20°C for long-term stability, which can

last for up to 3 years.[1] For shorter periods, storage at 4°C is acceptable for up to 2 years.[1]

Q2: I have prepared a stock solution in DMSO. How should I store it? A: Stock solutions should

be aliquoted into single-use volumes to prevent degradation from repeated freeze-thaw cycles.

[1][2] For maximum stability, store these aliquots at -80°C, where they are viable for up to 6

months.[1][2] For shorter-term storage, -20°C is an option, but the solution should be used

within 1 month.[1][2]

Q3: My Bcr-abl-IN-8 powder won't dissolve completely in DMSO. What should I do? A: Bcr-
abl-IN-8 can be challenging to dissolve. To achieve a concentration of 100 mg/mL in DMSO,

sonication is necessary.[1][2] Gently warm the solution to 37°C and use an ultrasonic bath to

facilitate dissolution.[2] Also, ensure you are using newly opened, anhydrous DMSO, as the

solvent is hygroscopic and absorbed water can significantly reduce the compound's solubility.

[1]
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Q4: Can I store my prepared stock solution at 4°C? A: No, it is not recommended. Storing Bcr-
abl-IN-8 in solvent at 4°C is not advised due to the potential for degradation and loss of

efficacy. The recommended storage for solutions is frozen at -20°C (for up to 1 month) or -80°C

(for up to 6 months).[1][2]

Q5: The compound is shipped at room temperature. Will this affect its stability? A: Bcr-abl-IN-8
is generally shipped as a solid at ambient temperature for short durations, which does not

compromise its integrity for transit times within the continental US.[1] However, upon receipt, it

is crucial to transfer it to the recommended storage conditions (e.g., -20°C) for long-term

stability.[1]

Storage and Stability
Proper storage is critical for maintaining the activity and shelf-life of Bcr-abl-IN-8. The stability

of the compound differs significantly between its solid form and when it is in solution.

Quantitative Stability Data

Form Storage Temperature Duration

Solid (Powder) -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Data sourced from

MedChemExpress and GlpBio.

[1][2]

Solubility and Solution Preparation
Bcr-abl-IN-8 is a tyrosine kinase inhibitor.[3][4] Its primary application involves its use in

solution for in vitro or in vivo experiments.

Solubility Data
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Solvent Maximum Concentration Notes

DMSO 100 mg/mL (174.94 mM)

Requires sonication. Use

newly opened, anhydrous

DMSO.[1][2]

Data sourced from

MedChemExpress and GlpBio.

[1][2]

Experimental Protocols
Protocol: Preparation of a 10 mM DMSO Stock Solution
This protocol outlines the steps to prepare a concentrated stock solution of Bcr-abl-IN-8, which

can be further diluted for experimental use.

Materials:

Bcr-abl-IN-8 (Molecular Weight: 571.63 g/mol )[1][2]

Anhydrous, newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Ultrasonic bath

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

Bcr-abl-IN-8 needed:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mM × (571.63 mg/mmol) × 1 mL = 5.72 mg

Weigh Compound: Carefully weigh out 5.72 mg of Bcr-abl-IN-8 powder and place it into a

sterile vial.
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Add Solvent: Add 1 mL of anhydrous DMSO to the vial.

Facilitate Dissolution:

Vortex the vial gently to mix.

Place the vial in an ultrasonic bath. If necessary, gently warm the vial to 37°C to aid

dissolution.[2] Continue sonication until the solution is clear and all solid has dissolved.[1]

[2]

Aliquot for Storage: Once fully dissolved, dispense the stock solution into single-use, sterile

cryovials. Aliquoting is critical to avoid repeated freeze-thaw cycles that can degrade the

compound.[1][2]

Store Properly: Immediately place the aliquots in a -80°C freezer for long-term storage (up to

6 months).[1][2]

Visualizations
Workflow for Bcr-abl-IN-8 Solution Preparation and
Storage

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.glpbio.cn/bcr-abl-in-8.html
https://www.medchemexpress.com/bcr-abl-in-8.html
https://www.glpbio.cn/bcr-abl-in-8.html
https://www.medchemexpress.com/bcr-abl-in-8.html
https://www.glpbio.cn/bcr-abl-in-8.html
https://www.medchemexpress.com/bcr-abl-in-8.html
https://www.glpbio.cn/bcr-abl-in-8.html
https://www.benchchem.com/product/b10861638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Aliquoting & Storage

Experimental Use

1. Weigh Solid
Bcr-abl-IN-8

2. Add Anhydrous
DMSO

3. Sonicate/Warm
(if needed)

4. Aliquot into
Single-Use Vials

Store at -80°C
(Up to 6 months)

Long-term

Store at -20°C
(Up to 1 month)

Short-term

5. Thaw & Dilute for
Experiment

 

Bcr-Abl
(Constitutively Active

Tyrosine Kinase)

Downstream
Substrates
(e.g., CrkL)

 phosphorylates

Proliferation &
Survival Pathways

 activates

CML Cell
Proliferation

Bcr-abl-IN-8

 inhibits

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10861638?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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